[5-bromo-3-(bromomethyl)pyridin-2-yl]azanium;bromide

• IUPAC Name: [5-bromo-3-(bromomethyl)pyridin-2-yl]azanium;bromide
• InChI: InChI=1S/C6H6Br2N2.BrH/c7-2-4-1-5(8)3-10-6(4)9;/h1,3H,2H2,(H2,9,10);1H
• InChI Key: HWARTXMPXSZHGE-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=NC(=C1CBr)[NH3+])Br.[Br-]
• Molecular Formula: C6H7Br3N2
• Molecular Weight: 346.85 g/mol

Description

The compound with the identifier “[5-bromo-3-(bromomethyl)pyridin-2-yl]azanium;bromide” is a chemical entity cataloged in the PubChem database. This compound is known for its unique chemical structure and properties, which make it of interest in various scientific fields.

Chemical Reactions Analysis

The compound “[5-bromo-3-(bromomethyl)pyridin-2-yl]azanium;bromide” undergoes various types of chemical reactions, including:

Oxidation: This reaction involves the loss of electrons and can be facilitated by oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: This reaction involves the gain of electrons and can be facilitated by reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: This reaction involves the replacement of one functional group with another and can be facilitated by reagents such as halogens or nucleophiles.

Addition: This reaction involves the addition of atoms or groups to a molecule and can be facilitated by reagents such as hydrogen gas or halogens.

Common reagents and conditions used in these reactions include solvents like dichloromethane, catalysts like palladium on carbon, and conditions such as reflux or room temperature. Major products formed from these reactions depend on the specific functional groups present in the compound and the reagents used.

Scientific Research Applications

The compound “[5-bromo-3-(bromomethyl)pyridin-2-yl]azanium;bromide” has a wide range of scientific research applications, including:

Chemistry: It can be used as a reagent or intermediate in organic synthesis, helping to create more complex molecules.

Biology: It may be used in studies involving enzyme interactions, protein binding, or cellular processes.

Medicine: The compound could be investigated for its potential therapeutic effects, such as its ability to inhibit or activate specific biological pathways.

Industry: It may be used in the development of new materials, coatings, or chemical processes.

Mechanism of Action

The mechanism by which the compound “[5-bromo-3-(bromomethyl)pyridin-2-yl]azanium;bromide” exerts its effects involves its interaction with specific molecular targets and pathways. These interactions can include binding to enzymes, receptors, or other proteins, leading to changes in cellular processes. The exact molecular targets and pathways involved would depend on the specific structure and properties of the compound.

Comparison with Similar Compounds

When comparing “[5-bromo-3-(bromomethyl)pyridin-2-yl]azanium;bromide” with similar compounds, it is important to highlight its unique features. Similar compounds may include those with similar functional groups or structural motifs. The uniqueness of “this compound” could lie in its specific arrangement of atoms, its reactivity, or its biological activity. Some similar compounds might include those cataloged in the PubChem database with similar chemical structures or properties.